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Compound of Interest

Compound Name: Bet-bay 002

Cat. No.: B1139312

Researchers and drug development professionals handling BET-BAY 002, a potent BET
inhibitor, must adhere to strict safety and disposal protocols to mitigate risks and ensure
environmental protection. This document provides a comprehensive guide to the proper
handling, storage, and disposal of BET-BAY 002 (CAS No. 1588521-78-1), based on available
safety data.

Compound Data Summary

A summary of key safety and storage information for BET-BAY 002 is provided in the table
below for quick reference.
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Parameter Value Citation
CAS Number 1588521-78-1 [1]
Molecular Formula C22H18CIN50 [1]
Molecular Weight 403.86 [1]

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Standard Operating Procedure for Disposal of BET-
BAY 002

This protocol outlines the necessary steps for the safe disposal of BET-BAY 002 and
contaminated materials.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, a lab coat, and chemical-resistant gloves.[1]

o Ensure adequate ventilation, such as working within a chemical fume hood, to avoid
inhalation of dust or aerosols.[1]

2. Waste Segregation:

» All materials contaminated with BET-BAY 002, including unused product, empty containers,
and disposable labware (e.g., pipette tips, tubes), must be segregated as hazardous
chemical waste.
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3. Decontamination of Spills:

 In the event of a small spill, absorb the solution with an inert, finely-powdered liquid-binding
material such as diatomite or a universal binder.[1]

o Decontaminate affected surfaces by scrubbing with alcohol.[1]
o Collect all cleanup materials in a designated, sealed container for hazardous waste.[1]
4. Final Disposal:

» All waste containing BET-BAY 002 must be disposed of through an approved waste disposal
plant.[1] Do not dispose of this chemical down the drain or in regular trash.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow & Disposal

The following diagram illustrates a typical workflow for handling BET-BAY 002 in a laboratory
setting, from preparation to final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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